Phloroglucinol
Phloroglucinol
1, 3, 5-Trihydroxybenzene, also known as 1, 3, 5-benzenetriol or benzene-1, 3, 5-triol, belongs to the class of organic compounds known as phloroglucinols and derivatives. Phloroglucinols and derivatives are compounds containing a phloroglucinol (benzene-1, 3, 5-triol) moiety, which consists of a benzene ring bearing one hydroxyl group at positions 1, 3, and 5. 1, 3, 5-Trihydroxybenzene exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3, 5-Trihydroxybenzene has been primarily detected in feces. 1, 3, 5-Trihydroxybenzene is also a parent compound for other transformation products, including but not limited to, (6R)-2-acetyl-6-(3-acetyl-2, 4, 6-trihydroxy-5-methylphenyl)-3-hydroxy-6-methylcyclohexa-2, 4-dien-1-one, 2, 4-diacetylphloroglucinol, and dieckol. Outside of the human body, 1, 3, 5-trihydroxybenzene can be found in a number of food items such as carob, soft-necked garlic, tea, and highbush blueberry. This makes 1, 3, 5-trihydroxybenzene a potential biomarker for the consumption of these food products.
Phloroglucinol is a benzenetriol with hydroxy groups at position 1, 3 and 5. It has a role as an algal metabolite.
Phloroglucinol has been used in trials studying the diagnostic of Colonoscopy.
Phloroglucinol is a benzenetriol with hydroxy groups at position 1, 3 and 5. It has a role as an algal metabolite.
Phloroglucinol has been used in trials studying the diagnostic of Colonoscopy.
Brand Name:
Vulcanchem
CAS No.:
108-73-6
VCID:
VC0013840
InChI:
InChI=1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H
SMILES:
C1=C(C=C(C=C1O)O)O
Molecular Formula:
C6H6O3
Molecular Weight:
126.11 g/mol
Phloroglucinol
CAS No.: 108-73-6
Reference Standards
VCID: VC0013840
Molecular Formula: C6H6O3
Molecular Weight: 126.11 g/mol
| CAS No. | 108-73-6 |
|---|---|
| Product Name | Phloroglucinol |
| Molecular Formula | C6H6O3 |
| Molecular Weight | 126.11 g/mol |
| IUPAC Name | benzene-1,3,5-triol |
| Standard InChI | InChI=1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-9H |
| Standard InChIKey | QCDYQQDYXPDABM-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C=C1O)O)O |
| Canonical SMILES | C1=C(C=C(C=C1O)O)O |
| Appearance | White solid |
| Melting Point | 218.5 °C 218.5°C |
| Physical Description | Solid |
| Description | 1, 3, 5-Trihydroxybenzene, also known as 1, 3, 5-benzenetriol or benzene-1, 3, 5-triol, belongs to the class of organic compounds known as phloroglucinols and derivatives. Phloroglucinols and derivatives are compounds containing a phloroglucinol (benzene-1, 3, 5-triol) moiety, which consists of a benzene ring bearing one hydroxyl group at positions 1, 3, and 5. 1, 3, 5-Trihydroxybenzene exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 1, 3, 5-Trihydroxybenzene has been primarily detected in feces. 1, 3, 5-Trihydroxybenzene is also a parent compound for other transformation products, including but not limited to, (6R)-2-acetyl-6-(3-acetyl-2, 4, 6-trihydroxy-5-methylphenyl)-3-hydroxy-6-methylcyclohexa-2, 4-dien-1-one, 2, 4-diacetylphloroglucinol, and dieckol. Outside of the human body, 1, 3, 5-trihydroxybenzene can be found in a number of food items such as carob, soft-necked garlic, tea, and highbush blueberry. This makes 1, 3, 5-trihydroxybenzene a potential biomarker for the consumption of these food products. Phloroglucinol is a benzenetriol with hydroxy groups at position 1, 3 and 5. It has a role as an algal metabolite. Phloroglucinol has been used in trials studying the diagnostic of Colonoscopy. |
| Solubility | 0.08 M 10.6 mg/mL at 20 °C |
| Synonyms | 1,3,5-Benzenetriol; 1,3,5-Trihydroxybenzene; Benzene-s-triol; Dilospan S; NSC 1572; Phloroglucin; Phloroglucine; Spasfon-Lyoc; sym-Trihydroxybenzene; |
| Reference | Phloroglucinol compounds of natural origin. Singh I.P. & Bharate S.B. Nat. Prod. Rep. 2006, 23, 558. |
| PubChem Compound | 359 |
| Last Modified | Nov 11 2021 |
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